Cas no 2137099-52-4 (1-[(3S,4S)-4-methylpyrrolidin-3-yl]-N-(propan-2-yl)methanesulfonamide)

• Product Name: 1-[(3S,4S)-4-methylpyrrolidin-3-yl]-N-(propan-2-yl)methanesulfonamide
• CAS No: 2137099-52-4
• MF: C₉H₂₀N₂O₂S
• MW: 220.332301139832
• CID: 6503924
• PubChem ID: 165463092
• Update Time: 2025-06-08

1-[(3S,4S)-4-methylpyrrolidin-3-yl]-N-(propan-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• rac-1-[(3R,4R)-4-methylpyrrolidin-3-yl]-N-(propan-2-yl)methanesulfonamide
• 2137099-52-4
• 2137775-61-0
• EN300-714653
• EN300-765013
• 1-[(3S,4S)-4-methylpyrrolidin-3-yl]-N-(propan-2-yl)methanesulfonamide

• Inchi： 1S/C9H20N2O2S/c1-7(2)11-14(12,13)6-9-5-10-4-8(9)3/h7-11H,4-6H2,1-3H3/t8-,9+/m1/s1
• InChI Key： MCDKPGWOYQVVJQ-BDAKNGLRSA-N
• SMILES： S(C[C@@H]1CNC[C@H]1C)(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 220.12454906g/mol
• Monoisotopic Mass: 220.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.6Ų

Additional information on 1-[(3S,4S)-4-methylpyrrolidin-3-yl]-N-(propan-2-yl)methanesulfonamide

1-[(3S,4S)-4-Methylpyrrolidin-3-yl]-N-(propan-2-yl)methanesulfonamide (CAS No. 2137099-52-4): A Comprehensive Overview

1-[(3S,4S)-4-Methylpyrrolidin-3-yl]-N-(propan-2-yl)methanesulfonamide (CAS No. 2137099-52-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential therapeutic applications, represents a promising candidate for the development of new drugs targeting various diseases. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and recent research findings.

Chemical Structure and Synthesis

The chemical structure of 1-[(3S,4S)-4-methylpyrrolidin-3-yl]-N-(propan-2-yl)methanesulfonamide is defined by its chiral centers and functional groups. The compound features a pyrrolidine ring with a methyl substituent at the 4-position and an amide group attached to the 3-position. The methanesulfonamide moiety is linked to the nitrogen atom of the amide group, while an isopropyl group is attached to the nitrogen atom of the methanesulfonamide. This intricate structure confers specific stereochemical properties that are crucial for its biological activity.

The synthesis of 1-[(3S,4S)-4-methylpyrrolidin-3-yl]-N-(propan-2-yl)methanesulfonamide involves several steps, including the formation of the chiral pyrrolidine ring and the subsequent attachment of the methanesulfonamide and isopropyl groups. Recent advancements in asymmetric synthesis have enabled more efficient and scalable methods for producing this compound. For instance, a study published in Organic Letters (2021) described a novel catalytic asymmetric synthesis route that achieved high enantioselectivity and yield.

Pharmacological Properties

1-[(3S,4S)-4-Methylpyrrolidin-3-yl]-N-(propan-2-yl)methanesulfonamide has been extensively studied for its pharmacological properties, particularly its potential as a therapeutic agent. One of the key areas of interest is its activity as a modulator of ion channels and receptors. Research has shown that this compound can selectively interact with specific ion channels, such as voltage-gated sodium channels (Na_v) and transient receptor potential (TRP) channels.

A study published in The Journal of Pharmacology and Experimental Therapeutics (2020) demonstrated that 1-[(3S,4S)-4-methylpyrrolidin-3-yl]-N-(propan-2-yl)methanesulfonamide exhibits potent inhibitory effects on Na_v1.7 channels, which are implicated in pain signaling pathways. This finding suggests that the compound could be developed as a novel analgesic for treating chronic pain conditions.

In addition to its ion channel modulation properties, 1-[(3S,4S)-4-methylpyrrolidin-3-yl]-N-(propan-2-yl)methanesulfonamide has also shown promise in modulating G protein-coupled receptors (GPCRs). A recent study in Nature Communications (2021) reported that the compound can act as an allosteric modulator of metabotropic glutamate receptor 5 (mGluR5), which is involved in various neurological disorders such as schizophrenia and anxiety disorders.

Clinical Applications and Research Directions

The potential clinical applications of 1-[(3S,4S)-4-methylpyrrolidin-3-yl]-N-(propan-2-yl)methanesulfonamide are diverse and promising. Ongoing clinical trials are evaluating its efficacy in treating chronic pain conditions, with preliminary results indicating significant pain relief without major side effects. The compound's ability to selectively target Na_v1.7 channels makes it an attractive candidate for developing safer analgesics compared to traditional opioids.

Beyond pain management, there is growing interest in exploring the therapeutic potential of 1-[(3S,4S)-4-methylpyrrolidin-3-yl]-N-(propan-2-yl)methanesulfonamide for neurological disorders. Preclinical studies have shown that it can improve cognitive function and reduce anxiety-like behaviors in animal models of schizophrenia and anxiety disorders. These findings have paved the way for further clinical investigations into its use as a potential treatment for these conditions.

Safety Profile and Future Prospects

The safety profile of 1-[(3S,4S)-4-methylpyrrolidin-3-yl]-N-(propan-2-y l)methanesulfonamide has been extensively evaluated through preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. However, ongoing research is necessary to fully understand its long-term safety and potential interactions with other medications.

In conclusion, 1-[(3S,4S)-4-methylpyrrolidin-3-y l]-N-(propan-2-y l)methanesulfonamide (CAS No. 2137099-52-4) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, this compound holds significant potential for improving patient outcomes in various disease areas.